3-Bromo-2-fluorobenzenethiol
Overview
Description
3-Bromo-2-fluorobenzenethiol is a chemical compound that has gained popularity in the scientific community due to its unique properties and diverse applications. It is a pale-yellow to yellow or red-brown solid or liquid .
Chemical Reactions Analysis
The chemical reactions involving 3-Bromo-2-fluorobenzenethiol can be complex and varied . Detailed reaction mechanisms and analysis are subject to ongoing research and may not be fully available in the public domain.Physical And Chemical Properties Analysis
3-Bromo-2-fluorobenzenethiol has a molecular weight of 207.07 g/mol. It is a solid at room temperature . More detailed physical and chemical properties may not be readily available in the public domain.Scientific Research Applications
Chemical Synthesis and Reactivity :
- The study by Leroux, Mangano, and Schlosser (2005) delves into the abnormal behavior of an atropisomer in chemical reactions involving 3-Bromo-1-fluoronaphthalene, a compound related to 3-Bromo-2-fluorobenzenethiol. This research is significant for understanding the reactivity of such compounds in synthesis processes (Leroux, Mangano, & Schlosser, 2005).
- Kobayashi, Nakagawa, Yuba, and Komatsu (2013) conducted research on the synthesis of 10-Aryl- and 10-(Arylmethyl)acridin-9(10H)-ones. This study highlights the potential of 1-bromo-2-fluorobenzenes, closely related to 3-Bromo-2-fluorobenzenethiol, in the synthesis of complex organic molecules (Kobayashi, Nakagawa, Yuba, & Komatsu, 2013).
Material Science and Battery Technology :
- In the field of material science, Zhang Qian-y (2014) utilized 4-bromo-2-fluoromethoxybenzene, similar in structure to 3-Bromo-2-fluorobenzenethiol, as a bi-functional electrolyte additive for lithium-ion batteries. This research is essential for developing safer and more efficient battery technologies (Zhang Qian-y, 2014).
Nuclear Magnetic Resonance (NMR) and Spectroscopy :
- Cooper (1969) explored the NMR spectra of bromo- and iodo-substituted fluorobenzenes, including compounds structurally related to 3-Bromo-2-fluorobenzenethiol. This research contributes to the understanding of molecular structures and interactions through spectroscopic techniques (Cooper, 1969).
- The study by Mahadevan, Periandy, Karabacak, and Ramalingam (2011) used FT-IR and FT-Raman spectroscopy to investigate 1-bromo-3-fluorobenzene. Their findings provide insights into the vibrational frequencies and molecular geometry, relevant to understanding the properties of 3-Bromo-2-fluorobenzenethiol and similar compounds (Mahadevan, Periandy, Karabacak, & Ramalingam, 2011).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-bromo-2-fluorobenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrFS/c7-4-2-1-3-5(9)6(4)8/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVQPCUNOYOVJJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)F)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrFS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701309345 |
Source
|
| Record name | 3-Bromo-2-fluorobenzenethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701309345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-fluorobenzenethiol | |
CAS RN |
871353-12-7 |
Source
|
| Record name | 3-Bromo-2-fluorobenzenethiol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=871353-12-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-2-fluorobenzenethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701309345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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